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Compound of Interest

Compound Name: 1H-Indene, 1-methylene-

Cat. No.: B1594620

For Immediate Reference: Treat 1H-Indene, 1-methylene- as a flammable hazardous
chemical waste. Adherence to your institution's specific hazardous waste protocols is
mandatory. This guide provides a comprehensive overview of the essential safety and logistical
procedures for the proper disposal of 1H-Indene, 1-methylene- (CAS: 2471-84-3), designed
for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling

Before initiating the disposal process, ensure all necessary personal protective equipment
(PPE) is worn to minimize exposure risks. Handle the chemical waste within a well-ventilated
area, preferably inside a chemical fume hood.

Required Personal Protective Equipment (PPE):

e Gloves: Chemically resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Body Covering: A flame-retardant laboratory coat.

Step-by-Step Disposal Protocol

The proper disposal of 1H-Indene, 1-methylene- is critical for laboratory safety and
environmental compliance. Follow this procedural guidance for collecting and preparing the
chemical waste for final disposal.
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Step 1: Waste Characterization While a complete GHS classification for 1H-Indene, 1-
methylene- is not readily available, its physical and chemical properties necessitate that it be
handled as a hazardous waste. Based on available data, it is a flammable liquid.

Step 2: Waste Collection

» Container Selection: Use a dedicated, leak-proof, and chemically compatible container for
waste accumulation. The original container, if in good condition, is a suitable option. Ensure
the container has a secure screw-top cap.

e Avoid Mixing: Do not mix 1H-Indene, 1-methylene- waste with other waste streams unless
explicitly authorized by your institution's Environmental Health and Safety (EHS) department.
Incompatible materials can lead to dangerous chemical reactions.

Step 3: Labeling and Documentation Properly labeling the waste container is crucial for safety
and regulatory compliance.

o Labeling: Clearly label the container with the words "HAZARDOUS WASTE."

o Contents Declaration: Specify the contents as "1H-Indene, 1-methylene-" and list all
constituents and their approximate percentages.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area within the laboratory where the waste is generated.

e Segregation: Ensure the container is segregated from incompatible materials, such as
oxidizing agents.[1]

o Container Integrity: Regularly inspect the container for any signs of leakage or degradation.

[1]

Step 5: Arranging for Final Disposal
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» Contact EHS: Once the waste container is full or has been in the SAA for the maximum
allowed time (typically up to one year, but institutional policies may vary), contact your
institution's EHS department to arrange for a hazardous waste pickup.[1][2]

o Professional Disposal: The standard and recommended method for the final disposal of 1H-
Indene, 1-methylene- is incineration at a licensed hazardous waste disposal facility.[3]

Quantitative Data and Chemical Identifiers

The following table summarizes key quantitative data and identifiers for 1H-Indene, 1-

methylene-.

Property Value Reference

CAS Number 2471-84-3 [4]

Molecular Formula C10H8 [4][5]

Molecular Weight 128.17 g/mol [41[6]

Flash Point 77.5°C [5]

RCRA Waste Code Not explicitly listed. Treat as Based on general safety
D001 (Ignitable) for safety. principles.[7]

Note on RCRA Waste Code: While the flash point of 77.5°C is above the 60°C threshold for the
D001 ignitability characteristic, it is best practice to manage all laboratory chemical waste
through a hazardous waste program. Your EHS department will make the final waste
determination.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1H-Indene, 1-
methylene-.
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:

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Arrange for Pickup
by Institutional EHS

Step 6: Professional Disposal
(Incineration)
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Disposal workflow for 1H-Indene, 1-methylene-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 1H-Indene, 1-methylene-: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594620#1h-indene-1-methylene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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